Cas no 1261934-63-7 (3-(2-Chloro-4-ethoxyphenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(2-Chloro-4-ethoxyphenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1261934-63-7
• MF: C₁₆H₁₂ClF₃O₃
• MW: 344.712894439697
• MDL: MFCD18322336
• CID: 2764489
• PubChem ID: 53228167
• Update Time: 2025-04-21

3-(2-Chloro-4-ethoxyphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-4-ETHOXYPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(2-Chloro-4-ethoxyphenyl)-5-trifluoromethylbenzoic acid, 95%
• 1261934-63-7
• 2'-Chloro-4'-ethoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322336
• DTXSID50691700
• 3-(2-Chloro-4-ethoxyphenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18322336
• Inchi： 1S/C16H12ClF3O3/c1-2-23-12-3-4-13(14(17)8-12)9-5-10(15(21)22)7-11(6-9)16(18,19)20/h3-8H,2H2,1H3,(H,21,22)
• InChI Key： AGNLNAVALWJGTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(=O)O)C=C(C(F)(F)F)C=1)OCC

Computed Properties

• Exact Mass: 344.0427064Da
• Monoisotopic Mass: 344.0427064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų